Cas no 1430207-54-7 (1,6-Bis(5'-octyl-2,2'- bithiophen-5-yl)pyrene)

• Product Name: 1,6-Bis(5'-octyl-2,2'- bithiophen-5-yl)pyrene
• CAS No: 1430207-54-7
• MF: C₄₈H₅₀S₄
• MW: 755.170608043671
• CID: 4604153
• PubChem ID: 129823009
• Update Time: 2025-10-30

1,6-Bis(5'-octyl-2,2'- bithiophen-5-yl)pyrene Chemical and Physical Properties

Names and Identifiers

• 1,6-Bis(5'-octyl-2,2'- bithiophen-5-yl)pyrene
• BOBTP
• 2,2'-Bithiophene, 5,5''-(1,6-pyrenediyl)bis[5'-octyl-
• 1,6-Bis(5'-octyl-[2,2'-bithiophen]-5-yl)pyrene
• 1430207-54-7

• Inchi： 1S/C48H50S4/c1-3-5-7-9-11-13-15-35-21-27-43(49-35)45-31-29-41(51-45)37-23-17-33-20-26-40-38(24-18-34-19-25-39(37)47(33)48(34)40)42-30-32-46(52-42)44-28-22-36(50-44)16-14-12-10-8-6-4-2/h17-32H,3-16H2,1-2H3
• InChI Key： AYKYKFTWFSHZGA-UHFFFAOYSA-N
• SMILES： C1(C2SC(C3SC(CCCCCCCC)=CC=3)=CC=2)=C2C3=C4C(C=C2)=CC=C(C2SC(C5SC(CCCCCCCC)=CC=5)=CC=2)C4=CC=C3C=C1

Computed Properties

• Exact Mass: 754.27953629g/mol
• Monoisotopic Mass: 754.27953629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 18
• Complexity: 981
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 1,6-Bis(5'-octyl-2,2'- bithiophen-5-yl)pyrene

Comprehensive Overview of 1,6-Bis(5'-octyl-2,2'-bithiophen-5-yl)pyrene (CAS No. 1430207-54-7)

1,6-Bis(5'-octyl-2,2'-bithiophen-5-yl)pyrene (CAS No. 1430207-54-7) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic electronics. This molecule belongs to the class of pyrene-based conjugated systems, which are renowned for their exceptional optoelectronic properties. The compound's unique structure, featuring a central pyrene core flanked by two octyl-substituted bithiophene units, makes it a promising candidate for applications in organic photovoltaics (OPVs), organic light-emitting diodes (OLEDs), and field-effect transistors (OFETs).

One of the most intriguing aspects of 1,6-Bis(5'-octyl-2,2'-bithiophen-5-yl)pyrene is its ability to facilitate efficient charge transport and light absorption. The pyrene moiety contributes to its rigid and planar structure, enhancing π-π stacking interactions, while the octyl chains improve solubility in common organic solvents. This balance between solubility and electronic performance is critical for the fabrication of thin-film devices, a topic of immense interest in the renewable energy and flexible electronics sectors.

Recent advancements in sustainable energy solutions have propelled research into organic semiconductors, with 1,6-Bis(5'-octyl-2,2'-bithiophen-5-yl)pyrene emerging as a key player. Its broad absorption spectrum and high charge carrier mobility align with the growing demand for eco-friendly and cost-effective alternatives to traditional silicon-based technologies. Researchers are particularly interested in its potential for next-generation solar cells, where its tunable electronic properties could lead to higher power conversion efficiencies.

The synthesis of 1,6-Bis(5'-octyl-2,2'-bithiophen-5-yl)pyrene involves a series of cross-coupling reactions, such as the Suzuki-Miyaura or Stille coupling, which are widely used in the construction of π-conjugated systems. These methods allow for precise control over the molecular architecture, enabling researchers to tailor the compound's properties for specific applications. The octyl substituents not only enhance solubility but also influence the material's self-assembly behavior, which is crucial for achieving optimal device performance.

In the context of emerging technologies, 1,6-Bis(5'-octyl-2,2'-bithiophen-5-yl)pyrene has been explored for its potential in bioimaging and sensing applications. Its fluorescence properties and chemical stability make it suitable for use in biocompatible probes, addressing the increasing demand for advanced diagnostic tools. Additionally, its compatibility with solution-processing techniques aligns with the industry's shift toward large-scale, low-cost manufacturing.

The compound's versatility extends to optoelectronic devices, where its high thermal stability and film-forming ability are highly valued. As the demand for wearable electronics and smart materials continues to rise, 1,6-Bis(5'-octyl-2,2'-bithiophen-5-yl)pyrene is poised to play a pivotal role in the development of flexible and stretchable devices. Its integration into printed electronics further underscores its relevance in modern technology.

From an environmental perspective, the use of organic semiconductors like 1,6-Bis(5'-octyl-2,2'-bithiophen-5-yl)pyrene offers a greener alternative to conventional inorganic materials. Their low toxicity and biodegradability align with global efforts to reduce electronic waste and promote circular economy principles. This aspect resonates strongly with environmentally conscious consumers and policymakers alike.

In summary, 1,6-Bis(5'-octyl-2,2'-bithiophen-5-yl)pyrene (CAS No. 1430207-54-7) represents a cutting-edge material with vast potential across multiple disciplines. Its unique combination of electronic, optical, and processing properties positions it as a frontrunner in the quest for innovative and sustainable technologies. As research progresses, this compound is expected to unlock new possibilities in energy harvesting, display technologies, and beyond.